3-Hydroxy-2-(methylamino)benzoic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-hydroxy-2-(methylamino)benzoic acid
• InChI: InChI=1S/C8H9NO3/c1-9-7-5(8(11)12)3-2-4-6(7)10/h2-4,9-10H,1H3,(H,11,12)
• InChI Key: ABGNMJSYOAJVOK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC=C1O)C(=O)O

Description

3-Hydroxy-2-(methylamino)benzoic acid is a benzoic acid derivative featuring a hydroxyl group at position 3 and a methylamino group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-2-(methylamino)benzoic acid can be achieved through several methods. One common approach involves the nitration of ortho-xylene to produce 3-nitro-ortho-xylene, followed by oxidation to obtain 2-methyl-3-nitrobenzoic acid. This intermediate is then reduced to 2-methyl-3-aminobenzoic acid, which undergoes diazotization and subsequent hydrolysis to yield 3-Hydroxy-2-(methylamino)benzoic acid .

Industrial Production Methods

In industrial settings, the production of 3-Hydroxy-2-(methylamino)benzoic acid often involves the use of advanced catalytic processes and optimized reaction conditions to ensure high yield and purity. The choice of catalysts, solvents, and reaction parameters is crucial to achieving efficient production.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-2-(methylamino)benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The nitro group in intermediates can be reduced to amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of palladium on carbon (Pd/C) are often used.

Substitution: Electrophilic substitution reactions typically involve reagents like halogens (Cl2, Br2) and nitrating agents (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can lead to the formation of quinones, while reduction of nitro intermediates yields amines.

Scientific Research Applications

3-Hydroxy-2-(methylamino)benzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Hydroxy-2-(methylamino)benzoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl and methylamino groups play a crucial role in its binding to enzymes and receptors, modulating their activity. This compound can influence various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Substituent Position and Functional Group Analysis

The following compounds are selected for comparison based on substituent positions, functional groups, and structural motifs:

Compound Name	Substituents (Positions)	Functional Groups	Key Differences
3-Hydroxy-2-(methylamino)benzoic acid	3-OH, 2-NHCH₃, 1-COOH	Hydroxy, methylamino, carboxylic acid	Reference compound
3-Hydroxy-2-methylbenzoic acid (HMBA)	3-OH, 2-CH₃, 1-COOH	Hydroxy, methyl, carboxylic acid	Methyl vs. methylamino group
2-Hydroxy-3-methoxybenzoic acid	2-OH, 3-OCH₃, 1-COOH	Hydroxy, methoxy, carboxylic acid	Methoxy vs. methylamino group
Methyl-3-amino-4-hydroxybenzoate	3-NH₂, 4-OH, 1-COOCH₃	Amino, hydroxy, methyl ester	Ester vs. carboxylic acid; substituent positions
3-Acetoxy-2-methylbenzoic acid	3-OCOCH₃, 2-CH₃, 1-COOH	Acetoxy, methyl, carboxylic acid	Acetoxy (ester) vs. hydroxy

Physicochemical Properties

• Acidity: The electron-withdrawing methylamino group in 3-Hydroxy-2-(methylamino)benzoic acid likely lowers the pKa of the carboxylic acid group compared to HMBA (methyl is electron-donating) . Methoxy groups (e.g., in 2-Hydroxy-3-methoxybenzoic acid) are less polar than methylamino, reducing aqueous solubility .
• Stability: Ester derivatives (e.g., 3-Acetoxy-2-methylbenzoic acid) may hydrolyze under acidic or basic conditions, unlike the stable carboxylic acid and methylamino groups in the target compound .

Research Findings and Data Tables

Table 1: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Solubility (mg/mL)	pKa (Carboxylic Acid)
3-Hydroxy-2-(methylamino)benzoic acid	Not reported	~50 (estimated)	~2.8 (estimated)
3-Hydroxy-2-methylbenzoic acid	185–187	~30	3.1
2-Hydroxy-3-methoxybenzoic acid	160–162	~20	2.9